Cas no 1361818-28-1 (2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile)

• Product Name: 2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile
• CAS No: 1361818-28-1
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4801412
• Update Time: 2025-09-27

2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-10-3-1-2-9(11(10)14)8-4-7(5-16)12(15)17-6-8/h1-4,6H
• InChI Key： GPUATQWGJHSIIY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=C(C#N)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile

Professional Introduction to 2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile (CAS No. 1361818-28-1)

2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile, with the chemical formula C₁₀H₃Cl₄N₂, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic nitrile derivative has garnered attention due to its structural complexity and potential biological activities. The presence of multiple chlorine substituents and a nicotinonitrile core makes it a versatile intermediate for synthesizing various pharmacologically relevant molecules.

The compound's molecular structure, characterized by a chlorinated phenyl ring linked to a nicotinonitrile moiety, positions it as a valuable building block in medicinal chemistry. Its unique electronic properties, influenced by the electron-withdrawing nature of the nitrile group and the electron-donating effects of chlorine atoms, make it particularly interesting for designing molecules with enhanced binding affinity to biological targets.

In recent years, 2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile has been explored in the development of novel therapeutic agents. One notable area of research involves its application in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's ability to act as a scaffold for designing small-molecule inhibitors has been demonstrated in several preclinical studies. For instance, derivatives of this molecule have shown promising activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

Another emerging field where this compound has found utility is in the design of antimicrobial agents. The increasing prevalence of drug-resistant bacteria has driven research into novel antibiotics with unique mechanisms of action. 2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile and its derivatives have been investigated for their potential to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies indicate that certain analogs exhibit significant antibacterial activity against Gram-positive and Gram-negative strains.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing advanced pesticides. Its structural features make it a suitable candidate for synthesizing compounds that target insect nervous systems or plant growth regulators. Researchers are exploring its efficacy in formulations that offer improved pest control while minimizing environmental impact.

The synthesis of 2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile involves multi-step organic reactions, typically starting from commercially available chlorinated aromatic precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to enhance the efficiency of the synthetic route. These methods not only improve the scalability of production but also allow for greater functional group diversity in the final product.

The chemical properties of this compound make it amenable to further derivatization, enabling researchers to tailor its biological activity for specific applications. Functional groups such as hydroxyl or amine can be introduced through selective reactions, expanding its utility in drug discovery. Additionally, computational chemistry techniques have been utilized to predict the binding modes of this compound with biological targets, aiding in the rational design of more potent derivatives.

In conclusion, 2-Chloro-5-(2,3-dichlorophenyl)nicotinonitrile (CAS No. 1361818-28-1) represents a fascinating molecule with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents and sustainable agricultural solutions. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in addressing global health and agricultural challenges.